Cas no 709022-63-9 (9-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene)

9-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene is a boronic ester derivative of anthracene, widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety ensures efficient handling and storage, while the anthracene core facilitates π-conjugation, making it valuable in organic electronics and optoelectronic material synthesis. High purity and reactivity enhance its utility in advanced research applications.
9-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene structure
709022-63-9 structure
Product Name:9-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene
CAS No:709022-63-9
MF:C20H21BO2
MW:304.190545797348
MDL:MFCD24039741
CID:531071
PubChem ID:354335492
Update Time:2025-06-19

9-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane, 2-(9-anthracenyl)-4,4,5,5-tetramethyl-
    • 9-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene
    • 2-(9-Anthryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-anthracen-9-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 9-Anthraceneboronic acid piacol ester
    • 1,3,2-Dioxaborolane,2-(9-anthracenyl)-4,4,5,5-tetramethyl
    • 2-(anthracen-10-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(anthracen-9-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaboorolane
    • 2-anthracen-9-yl-4,4,5,5-tetramethyl-[1,3,2]-dioxaborolane
    • 9-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-anthracene
    • 2-(anthracen-9-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 9-Anthraceneboronic acid pinacol ester
    • AMTB690
    • AK185823
    • 2-(9-Anthryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborole
    • Anthracene-9-boronic Acid Pinacol Ester
    • T71257
    • MFCD24039741
    • SY234238
    • AS-2666
    • CS-0175540
    • EN300-7416658
    • SCHEMBL732170
    • AKOS025392330
    • 709022-63-9
    • A866525
    • 7-Methoxy-8-(3-methyl-2-oxo-but-3-enyl)-chromen-2-one;
    • YSCK0658
    • DTXSID30594886
    • A3184
    • DB-192396
    • MDL： MFCD24039741
    • Inchi： 1S/C20H21BO2/c1-19(2)20(3,4)23-21(22-19)18-16-11-7-5-9-14(16)13-15-10-6-8-12-17(15)18/h5-13H,1-4H3
    • InChI Key： GBHRGHJTZFOAKE-UHFFFAOYSA-N
    • SMILES： O1B(C2C3C=CC=CC=3C=C3C=CC=CC=23)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 304.16300
  • Monoisotopic Mass: 304.1634601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Melting Point: 139.0 to 143.0 deg-C
  • PSA: 18.46000
  • LogP: 4.29220
  • λmax: 428(Toluene)(lit.)

9-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene Security Information

9-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

9-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene Pricemore >>

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9-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene Production Method

9-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene Related Literature

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